Cas no 866143-25-1 (2-[(4-chlorobenzyl)sulfanyl]-3-propyl-6-(trifluoromethyl)-4(3H)-pyrimidinone)

• Product Name: 2-[(4-chlorobenzyl)sulfanyl]-3-propyl-6-(trifluoromethyl)-4(3H)-pyrimidinone
• CAS No: 866143-25-1
• MF: C₁₅H₁₄ClF₃N₂OS
• MW: 362.797671794891
• CID: 6783180
• PubChem ID: 1488422
• Update Time: 2025-06-09

2-[(4-chlorobenzyl)sulfanyl]-3-propyl-6-(trifluoromethyl)-4(3H)-pyrimidinone Chemical and Physical Properties

Names and Identifiers

• AKOS005105609
• 2-{[(4-chlorophenyl)methyl]sulfanyl}-3-propyl-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one
• 2-[(4-chlorobenzyl)sulfanyl]-3-propyl-6-(trifluoromethyl)-4(3H)-pyrimidinone
• 9J-535S
• 866143-25-1
• 2-[(4-chlorophenyl)methylsulfanyl]-3-propyl-6-(trifluoromethyl)pyrimidin-4-one

• Inchi： 1S/C15H14ClF3N2OS/c1-2-7-21-13(22)8-12(15(17,18)19)20-14(21)23-9-10-3-5-11(16)6-4-10/h3-6,8H,2,7,9H2,1H3
• InChI Key： YXARAPHDPAQNNU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CSC1=NC(C(F)(F)F)=CC(N1CCC)=O

Computed Properties

• Exact Mass: 362.0467464g/mol
• Monoisotopic Mass: 362.0467464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 58Ų

Additional information on 2-[(4-chlorobenzyl)sulfanyl]-3-propyl-6-(trifluoromethyl)-4(3H)-pyrimidinone

Research Brief on 2-[(4-chlorobenzyl)sulfanyl]-3-propyl-6-(trifluoromethyl)-4(3H)-pyrimidinone (CAS: 866143-25-1)

In recent years, the compound 2-[(4-chlorobenzyl)sulfanyl]-3-propyl-6-(trifluoromethyl)-4(3H)-pyrimidinone (CAS: 866143-25-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrimidinone derivative has shown promising potential in various therapeutic applications, particularly due to its unique structural features and biological activity. The presence of a trifluoromethyl group and a chlorobenzyl moiety enhances its pharmacological properties, making it a subject of intense study for drug development.

Recent studies have focused on elucidating the mechanism of action of this compound, particularly its interaction with biological targets. Research indicates that 2-[(4-chlorobenzyl)sulfanyl]-3-propyl-6-(trifluoromethyl)-4(3H)-pyrimidinone exhibits inhibitory effects on specific enzymes involved in inflammatory pathways. This suggests its potential as a lead compound for developing anti-inflammatory agents. Additionally, its pharmacokinetic properties, such as bioavailability and metabolic stability, have been investigated to assess its suitability for clinical applications.

One of the key findings from recent research is the compound's ability to modulate signal transduction pathways. In vitro studies have demonstrated its efficacy in reducing the production of pro-inflammatory cytokines, which are implicated in various chronic diseases. Furthermore, molecular docking studies have provided insights into the binding affinity of this compound with target proteins, highlighting its potential for structure-activity relationship (SAR) optimization.

The synthesis and characterization of 2-[(4-chlorobenzyl)sulfanyl]-3-propyl-6-(trifluoromethyl)-4(3H)-pyrimidinone have also been a focus of recent investigations. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the purity and structural integrity of the compound. These studies are crucial for ensuring the reproducibility of its biological effects and for scaling up production for further preclinical testing.

In conclusion, the latest research on 2-[(4-chlorobenzyl)sulfanyl]-3-propyl-6-(trifluoromethyl)-4(3H)-pyrimidinone underscores its potential as a versatile scaffold for drug discovery. Its unique chemical properties and promising biological activity make it a valuable candidate for further development in therapeutic applications. Future studies should focus on in vivo efficacy and safety profiling to advance this compound toward clinical trials.